Cas no 185338-32-3 (3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one)
185338-32-3 structure
Product Name:3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
CAS No:185338-32-3
MF:C11H5F9O
MW:324.142434835434
CID:2784962
PubChem ID:71348893
Update Time:2025-04-21
3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
- 185338-32-3
- DTXSID20774771
-
- Inchi: 1S/C11H5F9O/c12-9(13,14)6-1-5(3-8(21)11(18,19)20)2-7(4-6)10(15,16)17/h1-2,4H,3H2
- InChI Key: GVIIYGVJJFAQHD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CC(C(F)(F)F)=O)(F)F
Computed Properties
- Exact Mass: 324.01966824Da
- Monoisotopic Mass: 324.01966824Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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